Cas no 106284-81-5 (6H-Purine-6-thione, 9-(1-ethoxyethyl)-1,9-dihydro-)
106284-81-5 structure
Product Name:6H-Purine-6-thione, 9-(1-ethoxyethyl)-1,9-dihydro-
CAS No:106284-81-5
MF:C9H12N4OS
MW:224.282779693604
CID:1175289
Update Time:2024-08-05
6H-Purine-6-thione, 9-(1-ethoxyethyl)-1,9-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 6H-Purine-6-thione, 9-(1-ethoxyethyl)-1,9-dihydro-
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- Inchi: 1S/C9H12N4OS/c1-3-14-6(2)13-5-12-7-8(13)10-4-11-9(7)15/h4-6H,3H2,1-2H3,(H,10,11,15)
- InChI Key: WMUOQPYJVIYYJX-UHFFFAOYSA-N
- SMILES: N1C2=C(N=CNC2=S)N(C(OCC)C)C=1
Computed Properties
- Exact Mass: 224.07336
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Melting Point: 202-204 °C(Solv: ethanol (64-17-5))
- Boiling Point: 423.2±51.0 °C(Predicted)
- PSA: 51.44
- pka: 8.17±0.20(Predicted)
6H-Purine-6-thione, 9-(1-ethoxyethyl)-1,9-dihydro- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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